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Compound of Interest

Compound Name: 3-Hydroxymethylmorpholine

Cat. No.: B1309833 Get Quote

Disclaimer: Specific toxicological data for 3-Hydroxymethylmorpholine is largely unavailable

in published literature and safety data sheets.[1] The following guide provides a comprehensive

overview of safety and handling procedures based on the well-documented profile of its parent

compound, morpholine, and general principles of chemical safety. Researchers and drug

development professionals should handle 3-Hydroxymethylmorpholine with the utmost

caution, treating it as a substance with potential for significant hazards until specific data

becomes available.

Chemical and Physical Properties
Quantitative data for 3-Hydroxymethylmorpholine is limited. The following tables provide

available data for a salt of the compound and for the parent compound, morpholine, for

reference.

Table 1: Physicochemical Properties of (S)-3-Hydroxymethylmorpholine hydrochloride and

Morpholine
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Property
(S)-3-
Hydroxymethylmorpholine
hydrochloride

Morpholine

CAS Number 218594-79-7[1] 110-91-8[2]

Molecular Formula C5H12ClNO2[1] C4H9NO[2]

Molecular Weight 153.606 g/mol [1] 87.122 g/mol [2]

Appearance No Data Available Colorless liquid[2]

Density 1.045 g/cm³[1] 1.007 g/cm³[2]

Boiling Point No Data Available 129 °C (264 °F; 402 K)[2]

Melting Point No Data Available -5 °C (23 °F; 268 K)[2]

Flash Point No Data Available 35 °C (closed cup)[3]

Solubility in Water No Data Available Miscible[2]

Vapor Pressure No Data Available 6 mmHg (20 °C)[2]

pKa (of conjugate acid) No Data Available 8.36[2]

Hazard Identification and GHS Classification
Specific GHS classification for 3-Hydroxymethylmorpholine is not established. The

classification for the parent compound, morpholine, indicates significant hazards. It is prudent

to assume 3-Hydroxymethylmorpholine may exhibit similar hazardous properties.

Table 2: GHS Hazard Classification for Morpholine
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Hazard Class Category Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapour[3][4]

Acute Toxicity, Oral Category 4
H302: Harmful if swallowed[3]

[4]

Acute Toxicity, Dermal Category 3
H311: Toxic in contact with

skin[3][5]

Acute Toxicity, Inhalation Category 3 H331: Toxic if inhaled[6]

Skin Corrosion/Irritation Category 1A/1B
H314: Causes severe skin

burns and eye damage[3][4][5]

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage[6]

Reproductive Toxicity Category 2
H361: Suspected of damaging

fertility or the unborn child[6]

Toxicological Summary
No specific toxicological studies for 3-Hydroxymethylmorpholine were identified. The data for

morpholine indicates that it is harmful if swallowed, and toxic in contact with skin or if inhaled.

[3][4][6] It is also corrosive and can cause severe skin burns and eye damage.[3][4][5]

Table 3: Acute Toxicity Data for Morpholine

Route of Exposure Species LD50/LC50 Value Reference

Oral (LD50) Rat 1050 mg/kg[2] Health Canada[7]

Oral (LD50) Rat ~1900 mg/kg[5] Redox

Dermal (LD50) Rabbit 500 mg/kg[5] Redox

Inhalation (LC50) Rat 8 mg/L (4 h) Redox[3]
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Handling and Storage
Given the hazardous nature of the parent compound, morpholine, stringent safety precautions

should be adopted when handling 3-Hydroxymethylmorpholine.

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles and a face shield.[4][8]

Skin Protection: Wear chemically resistant gloves (e.g., butyl rubber, Viton), a lab coat, and

other protective clothing to prevent skin contact.[8]

Respiratory Protection: Use only in a well-ventilated area, preferably in a chemical fume

hood.[9] If inhalation risk is high, use a NIOSH-approved respirator with an appropriate

cartridge.

Handling Procedures:

Avoid contact with skin, eyes, and clothing.[4]

Do not breathe vapors or mist.[4]

Keep away from heat, sparks, and open flames.[4]

Use non-sparking tools and ground/bond containers and receiving equipment.[9]

Handle and open containers with care.[9]

Wash hands thoroughly after handling.[6]

Storage Conditions:

Store in a tightly closed container in a cool, dry, and well-ventilated area.[4][8]

Keep away from incompatible materials such as strong oxidizing agents and acids.[4][10]

Store in a designated flammable liquids storage cabinet.

Protect from moisture.[11]
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General Chemical Handling Workflow

Start: Chemical Handling Task

Conduct Risk Assessment
(Review SDS of parent compound)

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Work in a Fume Hood

Handle Chemical
(Avoid inhalation, ingestion, contact)

Store Properly
(Cool, dry, ventilated, away from incompatibles)

Dispose of Waste
(Follow institutional guidelines)

End: Task Complete

Clean Work Area

Click to download full resolution via product page

Caption: General workflow for handling chemicals with unknown toxicity.
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First Aid Measures
In case of exposure to 3-Hydroxymethylmorpholine, immediate action is critical. The

following first aid measures are based on those recommended for morpholine.

In case of eye contact: Immediately rinse with plenty of water for at least 15 minutes, also

under the eyelids. Seek immediate medical attention.[5]

In case of skin contact: Immediately remove all contaminated clothing. Wash off with soap

and plenty of water. Seek immediate medical attention.[5]

If inhaled: Move the person into fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[5]

If swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.[5]
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First Aid Decision Workflow for Chemical Exposure

Chemical Exposure Occurs

Identify Route of Exposure

Skin Contact

Skin

Eye Contact

Eye

Inhalation

Inhalation

Ingestion

Ingestion

Remove contaminated clothing.
Wash with soap and water for 15 min.

Rinse with water for 15 min,
 lifting eyelids.

Move to fresh air.
Provide artificial respiration if needed.

Rinse mouth.
Do NOT induce vomiting.

Seek Immediate Medical Attention

Click to download full resolution via product page

Caption: Decision workflow for first aid following chemical exposure.

Accidental Release Measures
In the event of a spill or leak of 3-Hydroxymethylmorpholine:

Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE, including

respiratory protection. Ensure adequate ventilation. Remove all sources of ignition.[4]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[6]
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Methods for Cleaning Up: Absorb with an inert absorbent material (e.g., sand, diatomaceous

earth) and place in a suitable, closed container for disposal.[10][12]

Experimental Protocols: Acute Toxicity Assessment
While no specific acute toxicity data exists for 3-Hydroxymethylmorpholine, a standard

protocol to determine its acute oral toxicity would follow the OECD Test Guideline 420 (Acute

Oral Toxicity – Fixed Dose Procedure).[13][14][15]

Objective: To determine the dose of a substance that causes acute toxicity and to allow for its

classification. This method avoids using death as an endpoint and instead relies on the

observation of clear signs of toxicity at one of a series of fixed dose levels.[13]

Methodology Outline:

Animal Selection: Healthy, young adult rodents (typically female rats) are used.[16]

Housing and Feeding: Animals are housed in standard conditions with access to food and

water. They are typically fasted before dosing.[17]

Dose Administration: The test substance is administered in a single oral dose by gavage.[15]

Sighting Study: A preliminary study is conducted with a single animal to determine the

appropriate starting dose for the main study.[16]

Main Study:

Animals are dosed sequentially at fixed dose levels (e.g., 5, 50, 300, 2000 mg/kg).[16]

The decision to dose subsequent animals at a higher or lower dose level is based on the

presence or absence of clear signs of toxicity in the previously dosed animal.

Observations: Animals are observed for signs of toxicity and mortality for at least 14 days.

Observations include changes in skin, fur, eyes, and behavior. Body weight is recorded

periodically.[15]

Pathology: At the end of the observation period, all animals are subjected to a gross

necropsy.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://nj.gov/health/eoh/rtkweb/documents/fs/1315.pdf
https://www.carlroth.com/medias/SDB-9691-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wzNjE0MTN8YXBwbGljYXRpb24vcGRmfGFEbGxMMmcyWVM4NU1qTXpNRGcxTnpVNU5URTRMMU5FUWw4NU5qa3hYMGRDWDBWT0xuQmtaZ3w2ZWIyNGQ1ZWZlMTFjZTA4N2M1MWRmMzg1ZWU1ODA4MjMzNGM3ODc3ZDA2ZTY0MTY2YjYwZWZkZTU0ZWRjNjk1
https://www.benchchem.com/product/b1309833?utm_src=pdf-body
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl420.pdf
https://www.slideshare.net/slideshow/oecd-test-guideline-420-acute-oral-toxicity-fixed-dose/86219236
https://www.testinglab.com/acute-oral-toxicity-testing-oecd-420
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/oecd/oecd_gl420.pdf
https://www.slideshare.net/slideshow/oecd-guideline-420-acute-oral-toxicity-fixed-dose-procedure/131453557
https://www.fda.gov/apology_objects/abuse-detection-apology.html
https://www.testinglab.com/acute-oral-toxicity-testing-oecd-420
https://www.slideshare.net/slideshow/oecd-guideline-420-acute-oral-toxicity-fixed-dose-procedure/131453557
https://www.slideshare.net/slideshow/oecd-guideline-420-acute-oral-toxicity-fixed-dose-procedure/131453557
https://www.testinglab.com/acute-oral-toxicity-testing-oecd-420
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1309833?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Analysis: The results are used to classify the substance according to its acute oral

toxicity.

OECD Guideline 420 Experimental Workflow

Start: Acute Oral Toxicity Test

Sighting Study
(1 animal, determine starting dose)

Main Study
(Dose 1 animal at starting dose)

Observe for Toxicity Signs
(14 days)

Toxicity Observed?

Dose next animal at lower fixed dose

Yes

Dose next animal at higher fixed dose

No

Confirm outcome with more animals
(up to 5 total)

End: Classify Substance
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Caption: Simplified workflow for an acute oral toxicity study (OECD 420).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1309833#safety-handling-and-toxicity-information-
for-3-hydroxymethylmorpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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